4-[1-cyano-2-(4-nitrophenyl)vinyl]benzoic acid

• IUPAC Name: 4-[(E)-1-cyano-2-(4-nitrophenyl)ethenyl]benzoic acid
• InChI: InChI=1S/C16H10N2O4/c17-10-14(12-3-5-13(6-4-12)16(19)20)9-11-1-7-15(8-2-11)18(21)22/h1-9H,(H,19,20)/b14-9-
• InChI Key: YMHPKMIUQHPZBF-ZROIWOOFSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C(C#N)C2=CC=C(C=C2)C(=O)O)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C=C(/C#N)\C2=CC=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C16H10N2O4
• Molecular Weight: 294.26 g/mol

Description

4-[1-cyano-2-(4-nitrophenyl)vinyl]benzoic acid, also known as CNB-001, is a synthetic compound that has been studied for its potential therapeutic effects in various neurological disorders.

Mechanism of Action

4-[1-cyano-2-(4-nitrophenyl)vinyl]benzoic acid exerts its neuroprotective effects through the activation of the Nrf2/ARE pathway, which regulates the expression of antioxidant and detoxification enzymes. It also inhibits the production of pro-inflammatory cytokines and modulates the release of neurotransmitters such as glutamate and GABA.
Biochemical and Physiological Effects:
This compound has been shown to reduce oxidative stress, inflammation, and neuronal damage in various in vitro and in vivo models of neurological disorders. It also improves cognitive function and motor deficits in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of 4-[1-cyano-2-(4-nitrophenyl)vinyl]benzoic acid is its ability to cross the blood-brain barrier, which makes it an attractive candidate for the treatment of neurological disorders. However, its low solubility and stability in aqueous solutions can limit its use in certain lab experiments.

Future Directions

For 4-[1-cyano-2-(4-nitrophenyl)vinyl]benzoic acid research include the development of more stable and soluble analogs, as well as the investigation of its potential therapeutic effects in other neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, the combination of this compound with other neuroprotective agents may enhance its therapeutic efficacy.

Synthesis Methods

4-[1-cyano-2-(4-nitrophenyl)vinyl]benzoic acid can be synthesized through a multi-step process involving the reaction of 4-nitrobenzaldehyde with malononitrile, followed by a Knoevenagel condensation with 4-carboxybenzaldehyde. The final product is obtained through acid-catalyzed hydrolysis of the cyano group.

Scientific Research Applications

4-[1-cyano-2-(4-nitrophenyl)vinyl]benzoic acid has been studied for its potential therapeutic effects in various neurological disorders such as Alzheimer's disease, Parkinson's disease, traumatic brain injury, and stroke. It has been shown to have neuroprotective and anti-inflammatory properties, as well as the ability to modulate neurotransmitter release and synaptic plasticity.